Cas no 888967-60-0 (Benzonitrile, 3-[(5-formyl-2-pyridinyl)oxy]-)

• Product name: Benzonitrile, 3-[(5-formyl-2-pyridinyl)oxy]-
• CAS No: 888967-60-0
• MF: C₁₃H₈N₂O₂
• MW: 224.214822769165
• CID: 1938700
• PubChem ID: 59599482

Benzonitrile, 3-[(5-formyl-2-pyridinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(5-formyl-2-pyridinyl)oxy]-
• DB-394296
• 888967-60-0
• SCHEMBL3163774
• 3-[(5-Formyl-2-pyridinyl)oxy]benzonitrile
• AKOS017558578

• Inchi： InChI=1S/C13H8N2O2/c14-7-10-2-1-3-12(6-10)17-13-5-4-11(9-16)8-15-13/h1-6,8-9H
• InChI Key： SOXNDGYWRBDMAQ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)OC2=NC=C(C=C2)C=O)C#N

Computed Properties

• Exact Mass: 224.058577502Da
• Monoisotopic Mass: 224.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63Ų